2-[3-(1,3-Dioxan-2-yl)-4-methoxyphenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane

• IUPAC Name: 2-[3-(1,3-dioxan-2-yl)-4-methoxyphenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane
• InChI: InChI=1S/C17H25BO5/c1-12-11-17(2,3)23-18(22-12)13-6-7-15(19-4)14(10-13)16-20-8-5-9-21-16/h6-7,10,12,16H,5,8-9,11H2,1-4H3
• InChI Key: FFADJNBJZLMIQB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(CC(O1)(C)C)C)C2=CC(=C(C=C2)OC)C3OCCCO3
• Molecular Formula: C17H25BO5
• Molecular Weight: 320.2 g/mol

Description

2-[3-(1,3-Dioxan-2-yl)-4-methoxyphenyl]-4,4,6-trimethyl-1,3,2-dioxaborinane, commonly referred to as 3-MPDB, is a boron-containing dioxane compound that has recently been studied for its potential applications in scientific research. The compound has recently been synthesized and studied for its unique properties and potential applications in the field of biochemistry, physiology, and laboratory experiments.

Scientific Research Applications

3-MPDB has been studied for its potential applications in scientific research, particularly in the fields of biochemistry and physiology. The compound has been used as a model for studying the effects of boron-containing compounds on biological systems, as well as for studying the interactions between boron-containing compounds and proteins. In addition, 3-MPDB has also been studied for its potential applications in drug design, as well as for its potential use as a drug delivery system.

Mechanism of Action

The mechanism of action of 3-MPDB is not yet fully understood. However, it is believed that the compound binds to proteins and other molecules in the body, resulting in a change in the structure of the molecule and the subsequent biochemical and physiological effects. The exact mechanism of action of 3-MPDB is still under investigation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-MPDB have been studied in both in vitro and in vivo studies. In vitro studies have shown that 3-MPDB has the potential to affect the structure and function of proteins, as well as other molecules in the body. In vivo studies have shown that 3-MPDB can affect the structure and function of cells, as well as the activity of enzymes. In addition, 3-MPDB has also been shown to have anti-inflammatory and anti-oxidant effects.

Advantages and Limitations for Lab Experiments

The advantages of using 3-MPDB for laboratory experiments include its low cost, easy synthesis, and its ability to bind to proteins and other molecules in the body. However, there are also some limitations to using 3-MPDB for laboratory experiments, including its lack of solubility in aqueous solutions and its potential toxicity.

Future Directions

For research involving 3-MPDB include further investigation of its mechanism of action, further investigation of its biochemical and physiological effects, and development of new methods for synthesizing the compound. In addition, further research could also be conducted on the potential applications of 3-MPDB in drug design and drug delivery systems. Finally, further studies could also be conducted to determine the potential toxicity of 3-MPDB and to develop methods for reducing its toxicity.

Synthesis Methods

3-MPDB can be synthesized through a three-step procedure. The first step involves the synthesis of the dioxane ring from the reaction between 1,3-dioxane-2-yl chloride and 1,2-dibromoethane. The second step involves the synthesis of the boron center from the reaction between the dioxane ring and trimethyl borate. Finally, the third step involves the synthesis of the phenyl ring from the reaction between the boron center and 4-methoxyphenol. The entire synthesis procedure can be completed in approximately two hours.